1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid
Overview
Description
“1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid” is a chemical compound . It’s an important intermediate of pesticides .
Synthesis Analysis
The compound can be synthesized by sodium cyanoacetate via condensation, acylation, cyclization, and hydrolysis . Another synthesis method involves the use of (E)-O-trifluoromethyl-benzaldoximes (TFBO) as a trifluoromethoxylation reagent .Molecular Structure Analysis
The molecular structure of this compound is represented by the empirical formula C11H16BF3N2O2 . The InChI string is 1S/C11H16BF3N2O2/c1-9(2)10(3,4)19-12(18-9)7-6-17(5)16-8(7)11(13,14)15/h6H,1-5H3 .Chemical Reactions Analysis
The compound can undergo various chemical reactions. For instance, it can participate in nucleophilic trifluoromethoxylation of unactivated alkyl halides .Physical And Chemical Properties Analysis
The compound has a molecular weight of 276.06 . Its physical form is a powder or crystals, and it has a melting point of 99-100 °C .Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s worth noting that pyrazole derivatives are known to interact with a variety of biological targets, depending on their specific structure and functional groups .
Mode of Action
Pyrazole derivatives, in general, are known to interact with their targets through various mechanisms, often involving the formation of hydrogen bonds and hydrophobic interactions .
Biochemical Pathways
It’s worth noting that pyrazole derivatives can affect a wide range of biochemical pathways, depending on their specific targets .
Pharmacokinetics
The trifluoromethyl group is known to enhance the metabolic stability of pharmaceutical compounds, which could potentially improve the bioavailability of this compound .
Result of Action
Pyrazole derivatives are known to exhibit a wide range of biological activities, depending on their specific structure and functional groups .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of pharmaceutical compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid involves the reaction of 1-methyl-1H-pyrazole-3-carboxylic acid with trifluoroacetic anhydride in the presence of a catalyst to form the intermediate 1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-acetic acid. This intermediate is then hydrolyzed to yield the final product, 1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid.", "Starting Materials": [ "1-methyl-1H-pyrazole-3-carboxylic acid", "trifluoroacetic anhydride", "catalyst", "water", "sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 1-methyl-1H-pyrazole-3-carboxylic acid in a suitable solvent.", "Step 2: Add trifluoroacetic anhydride to the reaction mixture.", "Step 3: Add a catalyst to the reaction mixture and stir at room temperature for several hours.", "Step 4: Quench the reaction by adding water to the mixture.", "Step 5: Adjust the pH of the mixture to basic using sodium hydroxide.", "Step 6: Extract the product with a suitable organic solvent.", "Step 7: Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
878204-61-6 |
Molecular Formula |
C6H5F3N2O2 |
Molecular Weight |
194.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
